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Abstract
Trimethylsulfoxonium chloride is a versatile and highly valuable reagent in modern organic

synthesis. Primarily utilized as a precursor to dimethylsulfoxonium methylide, it is a cornerstone

of the Corey-Chaykovsky reaction, a powerful method for the formation of epoxides, aziridines,

and cyclopropanes. This technical guide provides an in-depth overview of

Trimethylsulfoxonium chloride, including its chemical and physical properties, synthesis, and

detailed experimental protocols for its application in the Corey-Chaykovsky reaction. The

document also includes a thorough examination of the reaction mechanism and a summary of

its toxicological profile and safety precautions.

Introduction
Trimethylsulfoxonium chloride, with the chemical formula (CH₃)₃SOCl, is a white to off-white

crystalline solid.[1] Its significance in synthetic organic chemistry stems from its role as a stable

and easily handled precursor to the highly reactive dimethylsulfoxonium methylide, a sulfur

ylide.[2] This ylide is a key reagent in the Johnson-Corey-Chaykovsky reaction, which offers a

robust alternative to traditional methods for the synthesis of three-membered rings.[3] The

reaction is prized for its broad substrate scope, high diastereoselectivity, and mild reaction
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conditions, making it an indispensable tool in the synthesis of complex molecules, including

natural products and pharmaceuticals.[4][5]

Physicochemical Properties
A summary of the key physicochemical properties of Trimethylsulfoxonium chloride is

presented in the table below for easy reference.

Property Value Reference(s)

Chemical Formula C₃H₉ClOS [6]

Molecular Weight 128.62 g/mol [6]

CAS Number 5034-06-0 [6]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 226-229 °C [7]

Solubility
Sparingly soluble in DMSO,

Methanol, and Water.
[2]

pKa (of the conjugate acid of

the resulting ylide)
~18 [8]

Stability

Hygroscopic; stable under

ambient conditions but may

decompose at high

temperatures or in the

presence of strong acids.

[1]

Synthesis of Trimethylsulfoxonium Chloride
Trimethylsulfoxonium chloride can be synthesized via several routes. One common

laboratory-scale preparation involves the methylation of dimethyl sulfoxide (DMSO). Another

established method is the oxidation of trimethylsulfonium chloride.
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Experimental Protocol: Synthesis via Oxidation of
Trimethylsulfonium Chloride
This protocol is adapted from a patented industrial process and may require optimization for

laboratory scale.[9]

Materials:

Trimethylsulfonium chloride

Ruthenium dioxide hydrate

Sodium hypochlorite solution (11.5% in water)

Water

Chloroform

Procedure:

In a reaction vessel, prepare a mixture of trimethylsulfonium chloride (e.g., 5 g) and water

(e.g., 3 g).

Add a catalytic amount of ruthenium dioxide hydrate (e.g., 3 mg).

Stir the mixture under a chlorine atmosphere.

Slowly add a solution of sodium hypochlorite (11.5% in water) over a period of several hours

(e.g., 5.5 hours), maintaining the pH of the mixture below 7.

After the addition is complete, continue to stir the reaction mixture.

Upon reaction completion, extract the aqueous product mixture with chloroform (3x) to

remove ruthenium tetroxide.

The aqueous solution containing Trimethylsulfoxonium chloride can be used directly or

further purified. A reported conversion for this method is 78%.[9]
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Figure 1: Experimental workflow for the synthesis of Trimethylsulfoxonium chloride.

The Corey-Chaykovsky Reaction
The premier application of Trimethylsulfoxonium chloride is in the Corey-Chaykovsky

reaction. This reaction involves the in-situ generation of dimethylsulfoxonium methylide by

deprotonation of the parent salt with a strong base. The resulting ylide then reacts with a

variety of electrophiles to form three-membered rings.

Reaction Mechanism
The generally accepted mechanism for the Corey-Chaykovsky reaction proceeds through the

following key steps:[4][10]

Ylide Formation: A strong base, such as sodium hydride, deprotonates the

Trimethylsulfoxonium chloride at the methyl group to form the reactive

dimethylsulfoxonium methylide.

Nucleophilic Attack: The nucleophilic carbon of the ylide attacks the electrophilic carbon of

the substrate (e.g., the carbonyl carbon of a ketone or aldehyde). This leads to the formation

of a betaine intermediate.

Ring Closure: The negatively charged oxygen atom of the betaine intermediate undergoes

an intramolecular nucleophilic attack on the carbon atom bearing the sulfoxonium group.

Product Formation: This intramolecular Sₙ2 reaction results in the formation of the epoxide

ring and the displacement of dimethyl sulfoxide (DMSO) as a leaving group.
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Figure 2: Mechanism of the Corey-Chaykovsky epoxidation reaction.

Experimental Protocol: Epoxidation of a Ketone
The following is a general procedure for the epoxidation of a ketone using

Trimethylsulfoxonium chloride. This protocol is adapted from procedures using the

analogous iodide salt and may require optimization for specific substrates.[11]

Materials:

Trimethylsulfoxonium chloride

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Dimethyl Sulfoxide (DMSO)

Ketone (substrate)

Diethyl ether

Water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a flame-dried, three-necked flask equipped with a magnetic stirrer, nitrogen inlet, and

thermometer, add Trimethylsulfoxonium chloride (1.1 to 2.0 equivalents).
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Add anhydrous DMSO to dissolve the salt.

Carefully add sodium hydride (1.1 to 2.0 equivalents) portion-wise at room temperature.

Hydrogen gas will be evolved.

Stir the resulting mixture at room temperature for approximately 15-30 minutes, or until the

evolution of hydrogen ceases, to form the dimethylsulfoxonium methylide solution.

Cool the reaction mixture in an ice bath.

Add a solution of the ketone (1.0 equivalent) in DMSO dropwise to the ylide solution.

Allow the reaction to warm to room temperature and stir for several hours (e.g., 2-12 hours).

Monitor the reaction progress by TLC.

Upon completion, quench the reaction by carefully adding water.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with water, and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.

Scope and Selectivity
The Corey-Chaykovsky reaction is applicable to a wide range of substrates.

Aldehydes and Ketones: Generally react to form epoxides in good to excellent yields.[6]

α,β-Unsaturated Carbonyl Compounds: The reactivity of the ylide is crucial. The more stable

dimethylsulfoxonium methylide (derived from Trimethylsulfoxonium chloride) typically

undergoes 1,4-conjugate addition to enones, leading to the formation of cyclopropanes. In

contrast, the less stable dimethylsulfonium methylide tends to favor 1,2-addition, yielding

epoxides.[4]
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Imines: React to form aziridines.[4]

Substrate Type Product Typical Yield Range Reference(s)

Aromatic Aldehydes Epoxides 60-90% [6]

Aliphatic Ketones Epoxides 70-95% [11]

α,β-Unsaturated

Ketones (Enones)
Cyclopropyl Ketones 55-85% [12]

Imines Aziridines 50-80% [4]

Safety and Handling
Trimethylsulfoxonium chloride is considered a hazardous substance and should be handled

with appropriate safety precautions.[13][14]

Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[7] It is

harmful if swallowed.[13]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields or goggles, and a lab coat. When handling the solid, a dust mask is recommended.

[7][14]

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid generating dust.

Keep away from incompatible materials such as strong oxidizing agents.[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The

compound is hygroscopic and should be protected from moisture.[6][14]

Toxicology: The acute toxicity (LD50) for intravenous administration in mice is 180 mg/kg.[13]

[15] Comprehensive toxicological data is limited, and the material should be handled as

potentially harmful.[1][13]

Conclusion
Trimethylsulfoxonium chloride is a powerful and versatile reagent for the synthesis of three-

membered rings via the Corey-Chaykovsky reaction. Its stability, ease of handling, and the high
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yields and stereoselectivity often achieved in its reactions make it an invaluable tool for

synthetic chemists in academia and industry. A thorough understanding of its properties,

synthesis, and reaction mechanisms, coupled with strict adherence to safety protocols, will

enable researchers to effectively harness the synthetic potential of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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